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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorocyclohexane

Cat. No.: B3054821

An In-depth Technical Guide to the Physical Properties of 1-tert-Butyl-4-chlorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-tert-Butyl-4-chlorocyclohexane is a disubstituted cyclohexane derivative that serves as a
fundamental model in stereochemistry and conformational analysis. Its rigid tert-butyl group
effectively "locks" the cyclohexane ring into a specific chair conformation, making it an
invaluable tool for studying the effects of substituent orientation on physical properties and
chemical reactivity. This guide provides a comprehensive overview of the core physical
properties of 1-tert-Butyl-4-chlorocyclohexane, with a focus on its cis and trans isomers.

Core Physical and Chemical Properties

The physical properties of 1-tert-Butyl-4-chlorocyclohexane are summarized below. It is
important to note that the properties can differ between the mixture of isomers and the
individual cis and trans diastereomers.
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Property Value Reference

Molecular Formula C1oH10Cl [L12113114115]116]

Molecular Weight 174.71 g/mol [L12][31[41[5]16]

CAS Number §2056—46—6 (mixture of AT
isomers)

13145-48-7 (trans-isomer) [21[31[8]

Boiling Point 216.2°C at 760 mmHg [1][2]

Density 0.92 g/cm?3 [1112]

Flash Point 79.1°C [1]12]

Vapor Pressure

0.208 mmHg at 25°C

[1]

Refractive Index 1.454 [2]
LogP (Octanol/Water) 3.83-4.3 [11[2][4]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

CZuntg p 0 ]
Rotatable Bond Count 1 [1]

Conformational Analysis: Cis vs. Trans Isomers

The stereochemistry of 1-tert-Butyl-4-chlorocyclohexane is dominated by the large steric

bulk of the tert-butyl group, which strongly prefers to occupy an equatorial position in the chair

conformation to minimize 1,3-diaxial interactions.[9] This preference dictates the conformational

equilibrium of both the cis and trans isomers.

Logical Flow of Conformational Preference

The following diagram illustrates the logical workflow for determining the most stable

conformation for a substituted cyclohexane, using 1-tert-Butyl-4-chlorocyclohexane as an

example.
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Conformational Analysis Workflow

Start: Identify Substituents
(tert-Butyl, Chlorine)

l

Determine Relative Steric Bulk
(tert-Butyl >> Chlorine)

Principle: Bulkiest group
prefers equatorial position

Place tert-Butyl group
in equatorial position

'

Determine position of second substituent
based on cis/trans isomerism

Result: Most Stable
Chair Conformation

Click to download full resolution via product page

Conformational analysis workflow.

Chair Conformations of Isomers
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The diagram below shows the chair conformations for the cis and trans isomers. For cis-1-tert-
butyl-4-chlorocyclohexane, one substituent must be axial and the other equatorial. Due to
the high energetic cost of placing the tert-butyl group in an axial position, the most stable
conformation has an equatorial tert-butyl group and an axial chlorine atom.[9] For the trans
isomer, both substituents can be equatorial, resulting in a highly stable conformation.

trans-1-tert-butyl-4-chlorocyclohexane

tert-Butyl: Equatorial : , tert-Butyl: Axial
Chlorine: Equatorial Chlorine: Axial
(Much More Stable) (Much Less Stable)

tert-Butyl: Equatorial . : tert-Butyl: Axial
Chlorine: Axial Chlorine: Equatorial
(More Stable) (Less Stable)

Click to download full resolution via product page

Conformational equilibrium of isomers.

Experimental Protocols for Physical Property
Determination

The determination of the physical properties listed above follows standardized laboratory
procedures. Below are outlines of the typical experimental methodologies.

Boiling Point Determination

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
pressure surrounding the liquid.

Methodology (Distillation Method):
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e Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-
bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: The liquid sample of 1-tert-Butyl-4-chlorocyclohexane is placed in
the round-bottom flask along with boiling chips to ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

o Data Collection: The temperature is recorded when the liquid is boiling steadily and a
constant temperature is observed on the thermometer as the vapor condenses and collects
in the receiving flask. This constant temperature is the boiling point.

o Pressure Correction: The atmospheric pressure is recorded, and the observed boiling point
is corrected to the standard pressure of 760 mmHg if necessary.

Density Measurement

Principle: Density is the mass of a substance per unit volume (p = m/V).
Methodology (Pycnometer Method):

o Pycnometer Calibration: A pycnometer (a flask with a specific, accurately known volume) is
cleaned, dried, and weighed empty (ma1). It is then filled with a reference liquid of known
density (e.g., deionized water) at a specific temperature, and weighed again (mz). The
volume of the pycnometer can be calculated.

o Sample Measurement: The pycnometer is emptied, dried, and filled with the 1-tert-Butyl-4-
chlorocyclohexane sample at the same temperature.

e Weighing: The pycnometer filled with the sample is weighed (ms).

e Calculation: The mass of the sample is (ms - m1). The density is then calculated by dividing
the mass of the sample by the calibrated volume of the pycnometer.

Refractive Index Measurement

Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through that material. It is a characteristic property of a substance.
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Methodology (Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard sample with a known refractive
index (e.g., distilled water).

Sample Application: A few drops of the 1-tert-Butyl-4-chlorocyclohexane liquid are placed
on the prism of the refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through
the eyepiece and adjusts the controls until the dividing line between the light and dark fields
is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is
also recorded as the refractive index is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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